ethyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate

• IUPAC Name: ethyl 3-[4-(4-methoxy-3-methylphenyl)butanoylamino]benzoate
• InChI: InChI=1S/C21H25NO4/c1-4-26-21(24)17-8-6-9-18(14-17)22-20(23)10-5-7-16-11-12-19(25-3)15(2)13-16/h6,8-9,11-14H,4-5,7,10H2,1-3H3,(H,22,23)
• InChI Key: NHIYCUTYUAXOSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CCCC2=CC(=C(C=C2)OC)C
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

Ethyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate is an organic compound that belongs to the class of benzoates It is characterized by the presence of an ethyl ester group, a methoxy group, and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate typically involves a multi-step process. One common method includes the esterification of 3-amino benzoic acid with ethanol in the presence of a catalyst such as sulfuric acid to form ethyl 3-aminobenzoate. This intermediate is then reacted with 4-(4-methoxy-3-methylphenyl)butanoyl chloride in the presence of a base like triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of ethyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 4-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate
• Methyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate
• Propyl 3-{[4-(4-methoxy-3-methylphenyl)butanoyl]amino}benzoate

Uniqueness

This compound is unique due to its specific structural features, such as the ethyl ester group and the methoxy-methylphenyl moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.